Cas no 1602527-22-9 (3-methyl-5-(methylsulfanyl)pentan-1-amine)

• Product Name: 3-methyl-5-(methylsulfanyl)pentan-1-amine
• CAS No: 1602527-22-9
• MF: C₇H₁₇NS
• MW: 147.281580686569
• CID: 5802654
• PubChem ID: 116108726
• Update Time: 2025-06-25

3-methyl-5-(methylsulfanyl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(methylsulfanyl)pentan-1-amine
• EN300-1867428
• 1602527-22-9

• Inchi： 1S/C7H17NS/c1-7(3-5-8)4-6-9-2/h7H,3-6,8H2,1-2H3
• InChI Key： SRQQNUQOOKSTCG-UHFFFAOYSA-N
• SMILES： S(C)CCC(C)CCN

Computed Properties

• Exact Mass: 147.10817072g/mol
• Monoisotopic Mass: 147.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 56.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.3Ų

Additional information on 3-methyl-5-(methylsulfanyl)pentan-1-amine

Professional Introduction to Compound with CAS No. 1602527-22-9 and Product Name: 3-methyl-5-(methylsulfanyl)pentan-1-amine

The compound with the CAS number 1602527-22-9 is a specialized organic molecule with the product name 3-methyl-5-(methylsulfanyl)pentan-1-amine. This compound belongs to the class of amines, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material science. The unique structural features of this molecule, particularly the presence of a methylsulfanyl group at the 5th carbon position and a primary amine functionality at the 1st carbon, make it a subject of significant interest in synthetic chemistry and biological research.

In recent years, there has been growing attention on the development of novel amines due to their potential roles as intermediates in drug synthesis. The 3-methyl-5-(methylsulfanyl)pentan-1-amine molecule has garnered interest for its structural complexity and the potential biological activity it may exhibit. The methylsulfanyl group is known to influence the electronic properties and reactivity of the molecule, making it a valuable candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The primary amine functionality at the 1st carbon provides a nucleophilic site that can be readily modified through various chemical reactions, such as coupling with carboxylic acids to form amides or with aldehydes and ketones to form imines. These modifications are crucial in drug development, where specific functional groups are introduced to enhance binding affinity and metabolic stability.

Recent studies have highlighted the importance of 3-methyl-5-(methylsulfanyl)pentan-1-amine in the synthesis of novel pharmaceutical agents. Researchers have been exploring its use as a precursor in the development of small-molecule drugs targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural motif present in this compound has shown promise in preliminary computational studies, suggesting that it may interact with biological targets in a manner that could lead to therapeutic benefits.

The synthesis of 3-methyl-5-(methylsulfanyl)pentan-1-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only improve the efficiency of the synthesis but also allow for greater control over stereochemistry, which is critical for biological activity.

From a biochemical perspective, the presence of both a primary amine and a methylsulfanyl group in 3-methyl-5-(methylsulfanyl)pentan-1-amine suggests that it may exhibit unique interactions with biological systems. Primary amines are known to participate in hydrogen bonding networks, which are essential for protein-ligand interactions. The methylsulfanyl group, on the other hand, can influence hydrophobicity and electronic distribution within the molecule, potentially affecting its solubility and binding properties.

In clinical research, compounds similar to 3-methyl-5-(methylsulfanyl)pentan-1-amine have been investigated for their potential as pharmacological agents. While no direct clinical trials have been conducted with this specific compound yet, its structural analogs have shown efficacy in treating various conditions. For instance, derivatives featuring similar amine and sulfur-containing functionalities have been reported to possess anti-inflammatory and analgesic properties. This encourages further exploration into the therapeutic potential of 3-methyl-5-(methylsulfanyl)pentan-1-amine.

The chemical properties of 3-methyl-5-(methylsulfanyl)pentan-1-amine also make it an interesting material for industrial applications beyond pharmaceuticals. Its ability to undergo selective modifications allows for tailored molecular design, which is valuable in developing specialty chemicals used in coatings, adhesives, and polymers. Additionally, its stability under various conditions makes it suitable for formulation into fine chemicals used in research laboratories.

In conclusion, 3-methyl-5-(methylsulfanyl)pentan-1-amine (CAS No. 1602527-22-9) represents a promising compound with significant potential in both academic research and industrial applications. Its unique structural features offer opportunities for innovation in drug discovery and material science. As research continues to uncover new applications for this molecule, it is likely that its importance will only grow within the chemical community.